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Compound of Interest

Compound Name: Tetrahydro-2H-pyran-4-ol-d5

Cat. No.: B12300008 Get Quote

Essential Safety and Handling Guide for
Tetrahydro-2H-pyran-4-ol-d5
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Tetrahydro-2H-pyran-4-ol-d5. The

following procedures are designed to ensure safe operational handling and disposal, fostering

a secure laboratory environment.

Physical and Chemical Properties
A summary of the key quantitative data for Tetrahydro-2H-pyran-4-ol-d5 is presented below

for easy reference.

Property Value Reference

Boiling Point 166 - 166.5 °C (331 - 331.7 °F) [1]

Density 1.084 g/cm³ at 25 °C (77 °F) [1]

GHS Classification Flammable liquid, Category 3 [1]
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To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling Tetrahydro-2H-pyran-4-ol-d5.

PPE Category Item Specification/Standard

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

incidental contact. Dispose of

contaminated gloves after use

in accordance with good

laboratory practices.[1]

Eye and Face Protection
Safety glasses with side

shields or goggles

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[2] A face

shield may be required for

splash hazards.[3]

Skin and Body Protection
Flame retardant antistatic

protective clothing
A lab coat should be worn.[1]

Respiratory Protection
Not typically required with

adequate ventilation

If ventilation is insufficient, use

a NIOSH-approved respirator

with an organic vapor

cartridge.[4]

Operational Plan for Handling
A systematic approach to handling is critical for laboratory safety. The following step-by-step

procedure outlines the safe handling of Tetrahydro-2H-pyran-4-ol-d5.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible.[2][5]

Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Keep the compound away from heat, sparks, open flames, and hot surfaces.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]
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Ground and bond the container and receiving equipment to prevent static discharge.[1]

2. Chemical Handling:

Wear the appropriate Personal Protective Equipment (PPE) as detailed in the table above.

Use only non-sparking tools.[1]

Carefully dispense the required amount, avoiding splashes or the generation of aerosols.

Keep the container tightly closed when not in use.[1]

Handle and store under an inert gas atmosphere.[1]

3. Post-Handling:

Wash hands thoroughly after handling the substance.[1]

Clean the work area and any equipment used with an appropriate solvent.

Store the chemical in a cool, dry, and well-ventilated place away from sources of ignition.[1]

Disposal Plan
Proper disposal of Tetrahydro-2H-pyran-4-ol-d5 and its containers is crucial to prevent

environmental contamination and ensure compliance with regulations.

Waste Collection: Collect all waste materials, including contaminated gloves, wipes, and

empty containers, in a designated and clearly labeled hazardous waste container. Do not mix

with other waste.[1]

Container Disposal: Handle uncleaned containers as you would the product itself.[1]

Regulatory Compliance: Dispose of the hazardous waste in accordance with all applicable

local, state, and federal regulations.[1] This should be done through an approved waste

disposal plant.[1]

Emergency Procedures
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In the event of an exposure or spill, immediate action is critical.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

Inhalation: Move the person to fresh air.[5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Spill: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal. For large spills, evacuate the area and contact emergency

services.

Fire: In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1]

Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Tetrahydro-2H-
pyran-4-ol-d5 from initial preparation to final disposal.
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Safe Handling Workflow for Tetrahydro-2H-pyran-4-ol-d5

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Verify Engineering Controls (Fume Hood, Eyewash)

Proceed if safe

Don Personal Protective Equipment (PPE)

Ground Equipment and Use Non-Sparking Tools

Dispense Chemical Under Inert Atmosphere

Perform Experimental Work

Clean Work Area and Equipment

Store Chemical Properly Segregate and Label Hazardous Waste

Dispose via Approved Waste Management
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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